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Compound of Interest

Compound Name:
Methyl N-Boc-2-bromo-5-

sulfamoylbenzoate

Cat. No.: B572592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and potential applications of Methyl N-Boc-2-bromo-5-sulfamoylbenzoate. While specific

experimental data for this compound is limited in publicly available literature, this guide

extrapolates from well-established chemical principles and data on structurally related

molecules to provide a robust resource for researchers.

Molecular Structure and Properties
Methyl N-Boc-2-bromo-5-sulfamoylbenzoate is a multifaceted organic compound, likely

utilized as a key intermediate in the synthesis of more complex molecules, particularly in the

realm of medicinal chemistry. Its structure incorporates several key functional groups that

dictate its reactivity and potential applications.

The molecular formula for Methyl N-Boc-2-bromo-5-sulfamoylbenzoate is C₁₃H₁₆BrNO₆S,

and it has a molecular weight of 394.24 g/mol . The CAS number for this compound is

1272756-19-0.

Table 1: Physicochemical Properties of Methyl N-Boc-2-bromo-5-sulfamoylbenzoate
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Property Value Source

Molecular Weight 394.24 g/mol CymitQuimica[1]

Molecular Formula C₁₃H₁₆BrNO₆S ChemSrc

CAS Number 1272756-19-0 CymitQuimica[1]

Purity ≥95% CymitQuimica[1]

Hypothetical Synthesis Workflow
The synthesis of Methyl N-Boc-2-bromo-5-sulfamoylbenzoate would logically proceed

through the N-protection of a precursor molecule. A plausible synthetic route is the Boc-

protection of Methyl 2-bromo-5-sulfamoylbenzoate. This precursor contains a primary

sulfonamide group that can be readily acylated with di-tert-butyl dicarbonate (Boc₂O) under

basic conditions.
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Caption: A potential synthetic pathway for Methyl N-Boc-2-bromo-5-sulfamoylbenzoate.

Experimental Protocols
While a specific, validated protocol for the synthesis of Methyl N-Boc-2-bromo-5-
sulfamoylbenzoate is not readily available, a general procedure for the N-Boc protection of

sulfonamides can be adapted.

Protocol 1: N-Boc Protection of Methyl 2-bromo-5-sulfamoylbenzoate (Hypothetical)
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Objective: To synthesize Methyl N-Boc-2-bromo-5-sulfamoylbenzoate from Methyl 2-bromo-

5-sulfamoylbenzoate.

Materials:

Methyl 2-bromo-5-sulfamoylbenzoate

Di-tert-butyl dicarbonate (Boc₂O)

4-Dimethylaminopyridine (DMAP) or Triethylamine (Et₃N)

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve Methyl 2-bromo-5-sulfamoylbenzoate (1 equivalent) in anhydrous DCM or THF.

To this solution, add the base, such as DMAP (0.1-0.2 equivalents) or triethylamine (1.2

equivalents).

Add di-tert-butyl dicarbonate (1.1-1.3 equivalents) portion-wise to the stirred solution at room

temperature.

Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically

complete within 2-12 hours.
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Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain

the crude product.

Purify the crude product by silica gel column chromatography using an appropriate solvent

system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure Methyl N-Boc-2-
bromo-5-sulfamoylbenzoate.

Characterize the final product using techniques such as ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its structure and purity.

Potential Applications in Drug Development
The structural features of Methyl N-Boc-2-bromo-5-sulfamoylbenzoate suggest its utility as a

building block in the synthesis of targeted therapeutic agents. The presence of the bromo- and

sulfamoyl- functionalities on the benzoate core makes it a versatile scaffold.

Structurally similar sulfamoyl benzamide derivatives have been investigated as selective

inhibitors for human nucleoside triphosphate diphosphohydrolases (h-NTPDases).[2] These

enzymes play a crucial role in nucleotide signaling and are implicated in various physiological

and pathological processes. Therefore, it is plausible that derivatives of Methyl N-Boc-2-
bromo-5-sulfamoylbenzoate could be explored for similar biological activities.
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Caption: A conceptual workflow for utilizing Methyl N-Boc-2-bromo-5-sulfamoylbenzoate in

drug discovery.
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Conclusion
Methyl N-Boc-2-bromo-5-sulfamoylbenzoate is a valuable, albeit not extensively

documented, chemical entity with significant potential as a synthetic intermediate. Its structural

components provide multiple avenues for chemical modification, making it an attractive starting

point for the synthesis of diverse compound libraries. Researchers in drug development may

find this compound particularly useful for creating novel sulfonamide derivatives for screening

against various biological targets. The hypothetical synthetic and drug development workflows

presented in this guide offer a strategic framework for leveraging the chemical potential of this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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